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Compound of Interest

Compound Name: Fmoc-Ser-OH-15N

Cat. No.: B12415286 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the commercial availability of 15N labeled

serine, a critical tool for researchers in metabolomics, proteomics, and drug development. This

document details the various forms of 15N serine, their specifications from key suppliers, and

in-depth experimental protocols for its application in metabolic tracing and flux analysis.

Commercial Availability of 15N Labeled Serine
The commercial availability of 15N labeled serine is robust, with several major suppliers

offering a range of products to suit diverse research needs. These products vary in their

stereochemistry (L-form or DL-racemic mixture), isotopic enrichment, chemical purity, and the

presence of protecting groups for specific synthetic applications. Below are tables summarizing

the offerings from prominent vendors.

Table 1: Commercial Suppliers of L-Serine-15N
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Supplier
Product
Name

Catalog
Number
(Example)

Isotopic
Purity
(atom %
15N)

Chemical
Purity

Available
Quantities

Sigma-

Aldrich
L-Serine-15N 609005 98% ≥98% (CP) 500 mg

Cambridge

Isotope

Laboratories,

Inc.

L-Serine (¹⁵N,

98%)
NLM-2036 98% ≥98% 0.5 g, 1 g

MedChemEx

press
L-Serine-15N HY-112373S Not Specified >98% 5 mg, 10 mg

BLD Pharm L-Serine-15N BD138435 Not Specified ≥98%
50 mg, 100

mg, 250 mg

DC

Chemicals
L-Serine-15N DC49204 Not Specified >98% Inquire

Table 2: Commercial Suppliers of DL-Serine-15N

Supplier
Product
Name

Catalog
Number
(Example)

Isotopic
Purity
(atom %
15N)

Chemical
Purity

Available
Quantities

Sigma-

Aldrich

DL-Serine-

15N
608998 98% ≥98% (CP) 250 mg, 1 g

Cambridge

Isotope

Laboratories,

Inc.

DL-Serine

(¹⁵N, 98%)
NLM-1531 98% ≥98% 250 mg, 1 g

Clearsynth
DL-Serine-

15N
CS-T-99838 Not Specified Not Specified Inquire
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Table 3: Commercial Suppliers of Fmoc-Protected L-
Serine-15N

Supplier
Product
Name

Catalog
Number
(Example)

Isotopic
Purity
(atom %
15N)

Chemical
Purity

Available
Quantities

BOC

Sciences

L-Serine-

15N-N-FMOC
Not Specified 98% >95% (HPLC) Inquire

Key Applications of 15N Labeled Serine
15N labeled serine is a versatile tool in biological research. Its primary applications include:

Metabolic Flux Analysis (MFA): Tracing the nitrogen atom from serine allows for the

quantification of its contribution to various metabolic pathways, including one-carbon

metabolism and the biosynthesis of nucleotides and other amino acids.

Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC): As a component of SILAC

media, 15N serine enables the quantitative analysis of protein expression and turnover.

Mass Spectrometry Internal Standard: 15N labeled serine serves as an excellent internal

standard for the accurate quantification of unlabeled serine in complex biological samples.[1]

Elucidation of Signaling Pathways: By tracking the metabolic fate of serine, researchers can

gain insights into the regulation of signaling pathways involved in cell proliferation, cancer

metabolism, and neurobiology.[1]

Signaling Pathways and Metabolic Networks
Involving Serine
Serine is a central node in cellular metabolism, connecting glycolysis to several critical

biosynthetic pathways. The diagrams below illustrate these connections.
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Overview of Serine's central role in metabolism.

The de novo synthesis of serine from the glycolytic intermediate 3-phosphoglycerate is a critical

pathway, particularly in proliferating cells.[2] This pathway is often upregulated in cancer.[3]
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The de novo serine biosynthesis pathway.

Serine is a major source of one-carbon units for the folate and methionine cycles, which are

essential for nucleotide synthesis and methylation reactions.[4][5]
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Serine's role in one-carbon metabolism.

Experimental Protocols
Metabolic Labeling of Adherent Mammalian Cells with
15N-Serine
This protocol provides a general procedure for labeling adherent mammalian cells with 15N-

serine for metabolic flux analysis.

Materials:

Adherent mammalian cells of interest

Complete growth medium (e.g., DMEM)

Serine-free DMEM

Dialyzed Fetal Bovine Serum (dFBS)

15N-L-Serine

Phosphate-Buffered Saline (PBS), ice-cold

80% Methanol, pre-chilled to -80°C

6-well cell culture plates

Cell scraper

Microcentrifuge tubes

Procedure:

Cell Seeding: Seed cells in 6-well plates at a density that will result in approximately 80%

confluency at the time of harvest. Culture cells in complete growth medium.

Media Preparation: Prepare the 15N-labeling medium by supplementing serine-free DMEM

with the desired concentration of 15N-L-Serine and dFBS.
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Labeling: When cells reach the desired confluency, aspirate the growth medium, wash the

cells once with pre-warmed PBS, and then add the pre-warmed 15N-labeling medium.

Incubation: Incubate the cells for the desired period. The incubation time will depend on the

specific metabolic pathway and the turnover rate of the metabolites of interest.

Metabolite Extraction:

Place the 6-well plates on ice.

Aspirate the labeling medium and wash the cells twice with ice-cold PBS.

Add 1 mL of pre-chilled (-80°C) 80% methanol to each well.

Scrape the cells and transfer the cell suspension to a microcentrifuge tube.

Vortex the tubes and incubate at -80°C for at least 20 minutes to precipitate proteins.

Sample Preparation for Analysis:

Centrifuge the tubes at maximum speed for 10 minutes at 4°C.

Carefully transfer the supernatant containing the metabolites to a new tube.

Dry the metabolite extract under a stream of nitrogen or using a vacuum concentrator.

The dried metabolites can be stored at -80°C until analysis by mass spectrometry.

Experimental Workflow for 15N-Serine Tracing and Mass
Spectrometry Analysis
The following diagram outlines a typical workflow for a stable isotope tracing experiment using

15N-serine.
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Workflow for 15N-serine metabolic tracing.

Conclusion
15N labeled serine is an indispensable tool for dissecting the complexities of cellular

metabolism. Its commercial availability from a variety of suppliers ensures that researchers can

select the appropriate product for their specific experimental needs. The protocols and pathway

diagrams provided in this guide offer a solid foundation for designing and executing robust

stable isotope tracing experiments to advance our understanding of the critical roles of serine

in health and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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